(2R)-1-(propan-2-yl)pyrrolidine-2-carboxylic acid
Description
(2R)-1-(Propan-2-yl)pyrrolidine-2-carboxylic acid, also known as 2-Pyrrolidin-2-ylpropionic acid (2-PP), is an important organic compound that has a wide range of applications in the medical and scientific fields. It is a chiral molecule and is often used as a starting material for the synthesis of other compounds. It is also used as a precursor for the synthesis of drugs and other compounds. The synthesis of 2-PP is relatively simple and can be done in a variety of ways.
Scientific Research Applications
Synthesis of Complex Natural Products
The compound is utilized in the synthesis of complex natural products, particularly diterpene alkaloids, which are known for their intricate three-dimensional structures and significant physiological activities, including anti-inflammatory, analgesic, cardiotonic, and anticancer properties . The synthesis of these compounds often requires advanced strategies due to their structural complexity.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (2R)-1-(propan-2-yl)pyrrolidine-2-carboxylic acid involves the conversion of commercially available starting materials into the target compound through a series of chemical reactions.", "Starting Materials": [ "2-methylpropan-2-ol", "2-bromoacetic acid", "sodium hydroxide", "sodium borohydride", "acetic acid", "pyrrolidine" ], "Reaction": [ "Step 1: Conversion of 2-methylpropan-2-ol to 2-bromo-2-methylpropane using 2-bromoacetic acid and sodium hydroxide", "Step 2: Reduction of 2-bromo-2-methylpropane to (2R)-2-methylpropan-2-ol using sodium borohydride", "Step 3: Protection of the hydroxyl group in (2R)-2-methylpropan-2-ol using acetic anhydride to form (2R)-2-acetoxy-2-methylpropane", "Step 4: Conversion of (2R)-2-acetoxy-2-methylpropane to (2R)-1-(propan-2-yl)pyrrolidine-2-carboxylic acid using pyrrolidine and hydrochloric acid" ] } | |
CAS RN |
1194096-60-0 |
Product Name |
(2R)-1-(propan-2-yl)pyrrolidine-2-carboxylic acid |
Molecular Formula |
C8H15NO2 |
Molecular Weight |
157.2 |
Purity |
95 |
Origin of Product |
United States |
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